Cas no 1951439-95-4 (5-Sec-butyl-1,3-di-tert-butyl-2-methoxybenzene)

• Product Name: 5-Sec-butyl-1,3-di-tert-butyl-2-methoxybenzene
• CAS No: 1951439-95-4
• MF: C₁₉H₃₂O
• MW: 276.456786155701
• MDL: MFCD28656764
• CID: 4709939
• Update Time: 2025-10-31

5-Sec-butyl-1,3-di-tert-butyl-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 5-Sec-butyl-1,3-di-tert-butyl-2-methoxybenzene
• 5-(sec-Butyl)-1,3-di-tert-butyl-2-methoxybenzene

• MDL： MFCD28656764
• Inchi： 1S/C19H32O/c1-10-13(2)14-11-15(18(3,4)5)17(20-9)16(12-14)19(6,7)8/h11-13H,10H2,1-9H3
• InChI Key： QQPMLXCCQIYYCA-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=CC=1C(C)(C)C)C(C)CC)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 270
• Topological Polar Surface Area: 9.2

Additional information on 5-Sec-butyl-1,3-di-tert-butyl-2-methoxybenzene

Comprehensive Overview of 5-Sec-butyl-1,3-di-tert-butyl-2-methoxybenzene (CAS No. 1951439-95-4): Properties, Applications, and Industry Relevance

5-Sec-butyl-1,3-di-tert-butyl-2-methoxybenzene (CAS No. 1951439-95-4) is a specialized organic compound that has garnered significant attention in the chemical and materials science industries. This aromatic derivative, characterized by its unique tert-butyl and methoxy functional groups, exhibits remarkable stability and versatility, making it a valuable intermediate in synthetic chemistry. Its molecular structure, featuring a sec-butyl substituent, further enhances its utility in high-performance applications, including polymer stabilization and specialty chemical synthesis.

In recent years, the demand for 5-Sec-butyl-1,3-di-tert-butyl-2-methoxybenzene has surged due to its role in advanced material formulations. Researchers and manufacturers are increasingly exploring its potential in antioxidant additives and UV stabilizers, addressing growing concerns about material degradation in harsh environments. The compound's ability to scavenge free radicals and inhibit oxidative processes aligns with the industry's shift toward sustainable and durable materials, a topic frequently searched in AI-driven material science platforms.

The synthesis of 5-Sec-butyl-1,3-di-tert-butyl-2-methoxybenzene involves multi-step organic reactions, often starting with alkylation and methoxylation of benzene derivatives. Its CAS No. 1951439-95-4 serves as a critical identifier in regulatory and commercial databases, ensuring traceability and compliance with global chemical standards. This is particularly relevant given the rising emphasis on green chemistry and eco-friendly synthesis methods, which dominate current academic and industrial discussions.

From an industrial perspective, 5-Sec-butyl-1,3-di-tert-butyl-2-methoxybenzene is often utilized as a key intermediate in the production of high-performance lubricants and engineered plastics. Its thermal stability and resistance to degradation make it ideal for applications requiring prolonged exposure to high temperatures, such as automotive components and aerospace materials. These attributes resonate with trending searches on advanced material solutions and thermal management technologies.

Beyond its industrial applications, 5-Sec-butyl-1,3-di-tert-butyl-2-methoxybenzene is also studied for its potential in pharmaceutical intermediates and agrochemical formulations. While not directly bioactive, its structural motifs are valuable in designing molecules with enhanced bioavailability and environmental persistence. This aligns with the increasing interest in precision agriculture and drug delivery systems, as evidenced by frequent queries in scientific search engines.

In conclusion, 5-Sec-butyl-1,3-di-tert-butyl-2-methoxybenzene (CAS No. 1951439-95-4) represents a critical building block in modern chemistry, bridging gaps between academic research and industrial innovation. Its multifaceted applications, coupled with its alignment with sustainability trends and material science advancements, underscore its importance in today's technological landscape. As industries continue to prioritize efficiency and environmental responsibility, this compound is poised to play an even more pivotal role in shaping future innovations.